Rac-2-(methylamino)-1-pyrimidin-2-ylethanol

• Molecular Formula: C7H11N3O
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 2-(methylamino)-1-pyrimidin-2-ylethanol
• InChI: InChI=1S/C7H11N3O/c1-8-5-6(11)7-9-3-2-4-10-7/h2-4,6,8,11H,5H2,1H3
• InChI Key: IEYYTXHCEHMXOY-UHFFFAOYSA-N
• Canonical SMILES: CNCC(C1=NC=CC=N1)O

Description

Rac-2-(methylamino)-1-pyrimidin-2-ylethanol is a useful research compound. Its molecular formula is C7H11N3O and its molecular weight is 153.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a pressure bottle was placed 2-chloro-1-pyrimidin-2-ylethanol (3.525 g, 22.24 mmol), sodium iodide (0.344 g, 2.29 mmol) and a 2M. methylamine solution (160 ml, 320 mmol) in methanol. The bottle was sealed and heated at 62° for 17 hr. The solvent was evaporated and the residue stirred with 10% MeOH—CHCl3. Filtration and evaporation gave a dark oil that was chromatographed over silica gel (90 g) eluting with 5-10% MeOH—CH2Cl2 containing 1% triethylamine The product was obtained as an amber oil (1.625 g).